Cas no 632291-73-7 (3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid)

3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid is a specialized heterocyclic compound featuring an isothiazole core functionalized with ethyl, methyl ester, and amino groups. This structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both carboxylic acid and ester moieties enhances its reactivity, enabling selective modifications for targeted molecular synthesis. Its amino group further expands utility in derivatization and coordination chemistry. The compound’s stability under standard conditions ensures consistent handling and storage. Suitable for advanced organic synthesis, it serves as a key building block for developing bioactive molecules with potential therapeutic or industrial relevance.

3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid structure

632291-73-7 structure

Product Name:3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid

CAS No:632291-73-7

MF:C₈H₁₀N₂O₄S

MW:230.241000652313

CID:4777338

Update Time:2026-02-27

3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-O-ethyl 5-O-methyl 4-amino-1,2-thiazole-3,5-dicarboxylate
- 4-Amino-isothiazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester
- 3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate
- 4-Aminoisothiazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester
- 3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid
- Inchi： 1S/C8H10N2O4S/c1-3-14-7(11)5-4(9)6(15-10-5)8(12)13-2/h3,9H2,1-2H3
- InChI Key： DMOZGZGAMUJWAX-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=C(C(C(=O)OCC)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 261
XLogP3: 1.6
Topological Polar Surface Area: 120

3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A612848-10mg	3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid	632291-73-7		10mg	$ 50.00	2022-06-08
TRC	A612848-50mg	3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid	632291-73-7		50mg	$ 135.00	2022-06-08
TRC	A612848-100mg	3-Ethyl 5-Methyl Ester-4-Amino-isothiazole-3,5-dicarboxylic Acid	632291-73-7		100mg	$ 210.00	2022-06-08
Ambeed	A277449-1g	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	97%	1g	$570.0	2025-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525041-100mg	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	98%	100mg	￥1350.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525041-250mg	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	98%	250mg	￥1800.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525041-1g	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	98%	1g	￥4875.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525041-5g	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	98%	5g	￥14469.00	2024-05-06
Ambeed	A277449-250mg	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	97%	250mg	$253.0	2025-04-18
Ambeed	A277449-100mg	3-Ethyl 5-methyl 4-aminoisothiazole-3,5-dicarboxylate	632291-73-7	97%	100mg	$152.0	2025-04-18